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Compound of Interest

Compound Name: KY1220

Cat. No.: B1673882

Researchers and drug development professionals handling KY1220 are tasked not only with
pioneering scientific discovery but also with ensuring the safe and responsible management of
chemical compounds. Proper disposal of KY1220, a small molecule inhibitor of the Wnt/[3-
catenin pathway, is critical to maintaining a safe laboratory environment and adhering to
regulatory standards. This guide provides essential, step-by-step information for the proper
disposal of KY1220, presented to be a trusted resource for laboratory safety and chemical
handling.

Key Properties of KY1220

A summary of the key quantitative data for KY1220 is provided in the table below for easy
reference.
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Property Value Source
Molecular Weight 314.32 g/mol [1112]
CAS Number 292168-79-7 [1][3]
Formula C14H10N403Ss [1]
2.1 uM in HEK293 reporter
IC50
cells
Insoluble in Water and
Solubility Ethanol. Soluble in DMSO (=
100 mg/mL)
Storage (Powder) -20°C for 3 years

-80°C for 1 year, -20°C for 1

Storage (Stock Solution)
month

Experimental Protocols: Proper Disposal
Procedures for KY1220

While a specific Safety Data Sheet (SDS) with detailed disposal instructions for KY1220 was
not found in the public domain, the following procedures are based on general best practices
for the disposal of similar research chemicals and should be followed in conjunction with your
institution's specific waste management protocols and local regulations.

Personal Protective Equipment (PPE) Required:

o Chemical-resistant gloves (e.g., nitrile)

o Safety goggles or face shield

e Lab coat

Procedure for Disposal of Unused KY1220 Powder:

o Consult Institutional Guidelines: Before beginning any disposal process, consult your
institution's Environmental Health and Safety (EHS) office for specific protocols regarding
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chemical waste.

Labeling: Ensure the original container of KY1220 is clearly labeled with the chemical name
and any known hazards. If transferring to a new container for disposal, ensure the new
container is appropriate for chemical waste and is clearly labeled.

Segregation: Do not mix KY1220 with other chemical waste unless specifically instructed to
do so by your EHS office.

Packaging: Place the securely sealed original container of KY1220 into a larger, compatible,
and labeled hazardous waste container.

Waste Collection: Arrange for pickup by your institution's hazardous waste management
service.

Procedure for Disposal of KY1220 Solutions (e.g., in DMSO):

Consult Institutional Guidelines: As with the pure compound, your institution's EHS
guidelines are the primary source for proper disposal procedures.

Waste Stream ldentification: KY1220 dissolved in DMSO should be disposed of in a
designated solvent waste stream. Do not pour down the drain.

Container: Use a designated, leak-proof, and properly labeled container for halogenated or
non-halogenated solvent waste, as specified by your institution. The container should be
compatible with DMSO.

Labeling: The waste container must be clearly labeled with "Hazardous Waste," the name of
the solvent (DMSO), and the solute (KY1220), including its approximate concentration.

Storage: Store the waste container in a well-ventilated area, away from incompatible
materials, until it is collected by your institution's hazardous waste service.

Decontamination of Labware:

» Rinsing: Glassware and other equipment that have come into contact with KY1220 should
be rinsed with a suitable solvent (such as ethanol or acetone) to remove any residue.
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e Rinsate Collection: The solvent rinsate should be collected and disposed of as hazardous
chemical waste, following the procedure for KY1220 solutions.

e Washing: After the initial solvent rinse, the labware can typically be washed with soap and

water.

Visualizing the Disposal Workflow

The following diagram illustrates the decision-making process and steps for the proper disposal
of KY1220.
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Start: Need to Dispose of KY1220

i

Identify Form of KY1220

Powder Solution

Unused Powder Solution (e.g., in DMSO)

Consult Institutional EHS Guidelines Consult Institutional EHS Guidelines

Ensure Proper Labeling of Original Container Identify Correct Solvent Waste Stream

Package in a Labeled Hazardous Waste Container Use Designated, Labeled Solvent Waste Container

Store Safely for Collection

Arrange for Hazardous Waste Collection

Arrange for Hazardous Waste Collection

End of Disposal Procedure

Click to download full resolution via product page

Caption: Logical workflow for the safe disposal of KY1220.
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Disclaimer: The information provided here is a general guideline based on the known

properties of KY1220 and standard laboratory safety practices. It is not a substitute for a formal
Safety Data Sheet. Always consult your institution's Environmental Health and Safety office for
specific disposal protocols and ensure compliance with all local, state, and federal regulations.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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